Cas no 1261968-75-5 (2-(4-t-Butylsulfamoylphenyl)isonicotinic acid)

• Product Name: 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid
• CAS No: 1261968-75-5
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• MDL: MFCD18318768
• CID: 5197584
• Update Time: 2025-05-23

2-(4-t-Butylsulfamoylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid
• 2-[4-(Tert-butylsulfamoyl)phenyl]pyridine-4-carboxylic acid

• MDL： MFCD18318768
• Inchi： 1S/C16H18N2O4S/c1-16(2,3)18-23(21,22)13-6-4-11(5-7-13)14-10-12(15(19)20)8-9-17-14/h4-10,18H,1-3H3,(H,19,20)
• InChI Key： XPCVOWSJAFBMPT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=C(C(=O)O)C=CN=2)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 513
• XLogP3: 2
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid

Introduction to 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid (CAS No. 1261968-75-5)

2-(4-t-Butylsulfamoylphenyl)isonicotinic acid (CAS No. 1261968-75-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and autoimmune disorders.

The chemical structure of 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid consists of an isonicotinic acid moiety attached to a phenyl ring substituted with a t-butylsulfamoyl group. The presence of these functional groups imparts specific pharmacological properties, making it an attractive candidate for drug development. The t-butylsulfamoyl group, in particular, is known for its ability to modulate biological activities, such as enzyme inhibition and receptor binding.

Recent studies have highlighted the anti-inflammatory properties of 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that the compound could be effective in managing conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid has also shown promise in preclinical models of autoimmune diseases. Research has indicated that the compound can modulate immune responses by suppressing the activation and proliferation of T-cells, which are central to the pathogenesis of autoimmune disorders. This immunomodulatory activity makes it a potential therapeutic agent for conditions like multiple sclerosis and systemic lupus erythematosus.

The pharmacokinetic properties of 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid have been extensively studied to evaluate its suitability for clinical use. In animal models, the compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for developing an effective oral medication.

Toxicity studies have also been conducted to assess the safety profile of 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid extend beyond its primary therapeutic uses. Its unique chemical structure and biological activities make it a valuable tool for research purposes. Scientists are exploring its use as a probe to study the mechanisms underlying inflammation and immune responses, which could lead to new insights and discoveries in these fields.

In conclusion, 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid (CAS No. 1261968-75-5) is a promising compound with significant potential in the treatment of inflammatory and autoimmune disorders. Its favorable pharmacological properties, combined with its safety profile, make it an attractive candidate for further development and clinical evaluation. As research continues to advance, this compound may play a crucial role in advancing our understanding and treatment of these complex diseases.